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Compound of Interest

Compound Name: 3-Methylheptanoic acid

Cat. No.: B1309145

An In-depth Technical Guide to 3-
Methylheptanoic Acid

This guide provides a detailed overview of the chemical properties of 3-Methylheptanoic acid,
tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

3-Methylheptanoic acid is a branched-chain fatty acid. Its chemical structure and properties
are fundamental to its role in various biochemical pathways and potential therapeutic
applications.

Data Presentation

The quantitative data for 3-Methylheptanoic acid are summarized in the table below for clear
reference and comparison.
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Property Value Source
Molecular Formula CsH1602 [L1121[31[4115]
Molecular Weight 144.21 g/mol [1][2]114]
IUPAC Name 3-methylheptanoic acid [2]
Canonical SMILES CCCCC(C)CC(=0)0 [2]

Structural Formula

The structural formula of 3-Methylheptanoic acid is visualized below. This diagram illustrates
the arrangement of atoms and the covalent bonds between them.

Structural formula of 3-Methylheptanoic acid.

This document is intended for informational purposes for a technical audience. The
experimental protocols for determining these properties are based on standard analytical
chemistry techniques such as mass spectrometry and nuclear magnetic resonance (NMR)
spectroscopy, which are not detailed here.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (S)-3-Methylheptanoic acid | C8H1602 | CID 10290853 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 3-Methyl-heptanoic acid | CBH1602 | CID 5282683 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. d-3-methylheptanoic acid [webbook.nist.gov]

4. 3-METHYLHEPTANOIC ACID CAS#: 53663-30-2 [m.chemicalbook.com]

5. (R)-3-methylheptanoic acid 95% | CAS: 57403-74-4 | AChemBlock [achemblock.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/10290853
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-heptanoic-acid
https://webbook.nist.gov/cgi/formula?ID=T999932217
https://m.chemicalbook.com/ProductChemicalPropertiesCB1487086_EN.htm
https://www.achemblock.com/w166165-r-3-methylheptanoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/10290853
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-heptanoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB1487086_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-heptanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-heptanoic-acid
https://www.benchchem.com/product/b1309145?utm_src=pdf-body
https://www.benchchem.com/product/b1309145?utm_src=pdf-body
https://www.benchchem.com/product/b1309145?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/10290853
https://pubchem.ncbi.nlm.nih.gov/compound/10290853
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-heptanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-heptanoic-acid
https://webbook.nist.gov/cgi/formula?ID=T999932217
https://m.chemicalbook.com/ProductChemicalPropertiesCB1487086_EN.htm
https://www.achemblock.com/w166165-r-3-methylheptanoic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [3-Methylheptanoic acid structural formula and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1309145#3-methylheptanoic-acid-structural-formula-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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